Cas no 1804464-33-2 (Ethyl 2-bromo-6-cyano-3-(difluoromethyl)pyridine-4-carboxylate)

• Product Name: Ethyl 2-bromo-6-cyano-3-(difluoromethyl)pyridine-4-carboxylate
• CAS No: 1804464-33-2
• MF: C₁₀H₇BrF₂N₂O₂
• MW: 305.075588464737
• CID: 4860084
• Update Time: 2025-06-14

Ethyl 2-bromo-6-cyano-3-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-6-cyano-3-(difluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C10H7BrF2N2O2/c1-2-17-10(16)6-3-5(4-14)15-8(11)7(6)9(12)13/h3,9H,2H2,1H3
• InChI Key： UZDVEGLRIDXZTM-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=C(C(=O)OCC)C=C(C#N)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 2.8
• Topological Polar Surface Area: 63

Additional information on Ethyl 2-bromo-6-cyano-3-(difluoromethyl)pyridine-4-carboxylate

Comprehensive Overview of Ethyl 2-bromo-6-cyano-3-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1804464-33-2)

Ethyl 2-bromo-6-cyano-3-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1804464-33-2) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo, cyano, and difluoromethyl functional groups, serves as a critical intermediate in the synthesis of advanced molecules. Its structural complexity and reactivity make it a valuable tool for chemists exploring heterocyclic chemistry and fluorinated compounds.

The growing interest in fluorinated pyridines stems from their enhanced bioavailability and metabolic stability, which are pivotal in drug discovery. Researchers frequently search for "pyridine derivatives in drug development" or "role of fluorinated compounds in agrochemicals," highlighting the relevance of this compound. The ethyl ester moiety in Ethyl 2-bromo-6-cyano-3-(difluoromethyl)pyridine-4-carboxylate further enhances its solubility, making it suitable for various synthetic protocols.

In recent years, the demand for custom synthesis intermediates like CAS No. 1804464-33-2 has surged, driven by advancements in precision agriculture and targeted therapeutics. This compound's multifunctional pyridine core allows for diverse modifications, addressing queries such as "how to modify pyridine for better activity" or "applications of cyano groups in synthesis." Its versatility aligns with trends in green chemistry, where efficient atom economy and minimal waste are prioritized.

From a synthetic perspective, the bromine atom at the 2-position offers a strategic handle for cross-coupling reactions, a topic often explored under "Suzuki-Miyaura coupling with bromopyridines." Meanwhile, the difluoromethyl group attracts attention due to its role in improving lipophilicity and resistance to oxidative degradation, a common search term like "benefits of difluoromethyl in medicinal chemistry." These features underscore the compound's utility in designing next-generation crop protection agents and bioactive molecules.

Quality control and scalability are critical for CAS No. 1804464-33-2, as evidenced by searches for "analytical methods for pyridine carboxylates" and "large-scale synthesis of halogenated pyridines." The compound's stability under standard storage conditions (room temperature, inert atmosphere) ensures consistent performance in laboratory settings. Additionally, its compatibility with modern high-throughput screening platforms makes it a preferred choice for industrial R&D.

In conclusion, Ethyl 2-bromo-6-cyano-3-(difluoromethyl)pyridine-4-carboxylate represents a convergence of innovation and practicality in organic synthesis. Its alignment with trending topics like "sustainable fluorination techniques" and "fragment-based drug design" positions it as a compound of enduring scientific and commercial value. As research continues to evolve, this pyridine-based building block will undoubtedly play a pivotal role in addressing global challenges in health and agriculture.